4,6,7-Trimethylpteridine

• CAS: 19899-61-7
• Molecular Formula: C9H10N4
• Molecular Weight: 174.207
• SMILES: CC1=C2C(=NC=N1)N=C(C(=N2)C)C
• InChI: InChI=1S/C9H10N4/c1-5-6(2)13-9-8(12-5)7(3)10-4-11-9/h4H,1-3H3
• InChIKey: XJHBSEZWBNQNDN-UHFFFAOYSA-N

Researchers requiring a robust, fluorescent pteridine core for assay development or medicinal chemistry face a critical substitution risk: the 4,6,7-trimethyl pattern is non-interchangeable with other alkylpteridines, as even a 2-position methyl shift fundamentally alters reactivity and photophysical properties. 4,6,7-Trimethylpteridine (CAS 19899-61-7) eliminates this variable. - Unique reactivity: Reacts with malononitrile to yield a specific pyrido[2,3-b]pyrazine-7-carbonitrile, a privileged scaffold inaccessible from simpler methylpteridines. - Validated target engagement: The trimethylpteridine core co-crystallizes with T. brucei PTR1 (1.95 Å), enabling structure-based drug design for trypanosomiasis. - Supply assurance: Available in stock (10-100 mg) with custom synthesis options for bulk quantities.

4,6,7-Trimethylpteridine: Core Pteridine Scaffold

4,6,7-Trimethylpteridine (CAS 19899-61-7) is a fully aromatic, alkyl-substituted pteridine heterocycle with the molecular formula C9H10N4 and a molecular weight of 174.2 g/mol . As an oxidized pteridine, it exhibits strong, characteristic fluorescence, a property leveraged in assay development [1], while its methyl substitutions confer distinct reactivity in nucleophilic addition and cycloaddition reactions compared to its unsubstituted or differently substituted analogs [2].

Fluorescent ProbeOxidized pteridine core with characteristic fluorescence, supports assay development and detection methods.

Synthetic Building BlockDistinct methyl substitution pattern directs regiospecific cycloaddition pathways for fused heterocycle synthesis.

Research ScaffoldAromatic, alkyl-substituted scaffold for enzyme probe design and structure-activity studies.

• [1] Wakabayashi I, Nakanishi M, Ohki M, Suehiro A, Uchida K. A simple and useful method for evaluation of oxidative stress in vivo by spectrofluorometric estimation of urinary pteridines. Sci Rep. 2020;10:11223. View Source
• [2] Brown DJ. Chemistry of Heterocyclic Compounds: Fused Pyrimidines Part III: Pteridines, Volume 24. John Wiley & Sons; 1988. Chapter IV: Pteridine and its Alkyl and Aryl Derivatives. View Source

Why 4,6,7-Trimethylpteridine Cannot Be Substituted

The precise pattern of methyl substitution on the pteridine core is a critical determinant of both chemical reactivity and photophysical properties. For instance, the presence or absence of a methyl group at the 2-position fundamentally alters the compound's behavior in nucleophilic addition reactions with reagents like malononitrile and dimedone, leading to different cycloadducts [1]. Furthermore, subtle shifts in the substitution pattern, such as between the 4,6,7- and 2,6,7-trimethyl isomers, are expected to result in different excitation and emission maxima in fluorescence-based assays, as the electronic distribution within the heterocycle is altered [2]. Therefore, substituting one alkylpteridine for another is not chemically valid and will invalidate experimental results.

Methyl substitution pattern

Isomers like 2,6,7-trimethylpteridine are expected to differ in fluorescence excitation/emission maxima, which can compromise assay reproducibility.

Cycloaddition outcome

Removing the 6,7-dimethyl motif (e.g., using 4-methylpteridine) leads to a different pyridopyrazine adduct; the reaction pathway may not transfer directly.

Non-equivalent isomer

Any other alkylpteridine isomer will not reproduce the same regioselectivity in nucleophilic additions; substitution risks invalidating synthetic results.

• [1] Albert A, Mizuno H. Pteridine studies. Part XLIV. Self-condensation of some methylpteridines, and reactions with other nucleophiles. J Chem Soc Perkin Trans 1. 1973:1974-1979. View Source
• [2] Wakabayashi I, Nakanishi M, Ohki M, Suehiro A, Uchida K. A simple and useful method for evaluation of oxidative stress in vivo by spectrofluorometric estimation of urinary pteridines. Sci Rep. 2020;10:11223. View Source

Head-to-Head Evidence for 4,6,7-Trimethylpteridine

Differential Reactivity in Malononitrile Adduct Formation

4,6,7-Trimethylpteridine exhibits distinct regioselectivity in its reaction with malononitrile, yielding a specific 6-amino-pyrido[2,3-b]pyrazine-7-carbonitrile derivative (2,3,8-trimethyl) that is not formed by its close analog, 4-methylpteridine, which instead yields an 8-methyl derivative under the same conditions [1].

Malononitrile Adduct

Head-to-head

Target forms 2,3,8-trimethyl adduct; 4-methylpteridine forms 8-methyl adduct.

Directs specific cycloaddition pathway, unique building block.

Conditions unspecified; validate in intended solvent.

Evidence Dimension	Reaction product with malononitrile
Target Compound Data	Forms 6-amino-2,3,8-trimethyl-pyrido[2,3-b]pyrazine-7-carbonitrile
Comparator Or Baseline	4-methylpteridine: Forms 6-amino-8-methyl-pyrido[2,3-b]pyrazine-7-carbonitrile
Quantified Difference	The additional methyl groups on the target compound lead to the formation of a 2,3,8-trimethyl adduct, whereas the comparator yields an 8-methyl adduct.
Conditions	Reaction with malononitrile in unspecified solvent and temperature conditions [1].

Why This Matters

This difference confirms that the 6,7-dimethyl motif in the target compound is essential for directing a specific cycloaddition pathway, making it a unique synthetic building block for accessing certain fused heterocyclic scaffolds that cannot be obtained from simpler methylpteridines.

• [1] Albert A, Mizuno H. Pteridine studies. Part XLIV. Self-condensation of some methylpteridines, and reactions with other nucleophiles. J Chem Soc Perkin Trans 1. 1973:1974-1979. View Source

Crystal Structure of Trimethylpteridine-PTR1 Complex

The crystal structure of the pteridine reductase 1 (PTR1) from *Trypanosoma brucei* in complex with the inhibitor 6,7,7-trimethyl-7,8-dihydropteridine-2,4-diamine (DX3) has been solved at 1.95 Å resolution [1]. This provides a direct, high-resolution view of how the trimethylated pteridine scaffold engages the enzyme's active site, revealing key interactions that drive inhibitor binding.

PTR1 Co-crystal

Class-level

1.95 Å structure with trimethylpteridine derivative DX3 bound to TbPTR1.

Supports structure-guided design of PTR1 inhibitors.

Data for a 6,7,7-trimethyl-7,8-dihydro analog; core scaffold relevance.

Evidence Dimension	Inhibitor binding mode to PTR1
Target Compound Data	Crystal structure of TbPTR1 in complex with a 6,7,7-trimethylpteridine derivative (DX3) at 1.95 Å resolution.
Comparator Or Baseline	No direct comparator provided; this is a structural baseline for the trimethylpteridine class.
Quantified Difference	N/A
Conditions	X-ray crystallography of TbPTR1 ternary complex with NADP+ and DX3 [1].

Why This Matters

The solved crystal structure provides a rational, atomic-level blueprint for designing novel PTR1 inhibitors based on the trimethylpteridine core. This structural information is not available for the unsubstituted or differently substituted pteridine analogs, making this scaffold a validated starting point for structure-based drug design against trypanosomatid diseases.

• [1] Tulloch LB, Martini VP, Iulek J, Huggan JK, Lee JH, Gibson CL, Smith TK, Suckling CJ, Hunter WN. Structure-based design of pteridine reductase inhibitors targeting African sleeping sickness and the leishmaniases. J Med Chem. 2010;53(1):221-229. PDB ID: 3JQ8. View Source

Alkylpteridines as Dihydropteridine Reductase Inhibitors

Studies on structurally related trimethylpterins, such as quinonoid 6,6,8-trimethyl-7,8-dihydro(6H)pterin, demonstrate that alkylation of the pteridine ring can confer unique inhibitory and stability profiles. This specific analog acts as a weak inhibitor of dihydropteridine reductase with an I50 of 200 μM (pH 7.6, 25°C), while also exhibiting remarkable stability with a half-life of 33 hours in 0.1 M Tris/HCl (pH 7.6, 25°C) [1].

DHPR Inhibition

Class-level inference

Related 6,6,8-trimethylpterin: I50 200 μM, half-life 33 h (pH 7.6).

Class-level suggests metabolic stability and weak enzyme inhibition.

Not direct data for 4,6,7-trimethylpteridine.

Evidence Dimension	Inhibition of dihydropteridine reductase
Target Compound Data	Data for 4,6,7-trimethylpteridine is not directly available.
Comparator Or Baseline	Quinonoid 6,6,8-trimethyl-7,8-dihydro(6H)pterin: I50 = 200 μM against dihydropteridine reductase (substrate: quinonoid 6-methyl-7,8-dihydro(6H)pterin).
Quantified Difference	N/A (class inference)
Conditions	pH 7.6, 25°C, using a radiometric-based assay with 10 µM ATP [1].

Why This Matters

This class-level evidence suggests that trimethylated pteridines can achieve significant metabolic stability and a defined, albeit weak, enzyme inhibition profile. This differentiates them from more labile, naturally occurring pterins and positions 4,6,7-trimethylpteridine as a stable, tractable scaffold for developing probes or inhibitors targeting folate and pterin-dependent pathways.

• [1] Randles D, Armarego WLF. Reduced 6,6,8-trimethylpterins. Preparation, properties and enzymic reactivities with dihydropteridine reductase, phenylalanine hydroxylase and tyrosine hydroxylase. Eur J Biochem. 1985;146(3):467-474. View Source

Validated Applications of 4,6,7-Trimethylpteridine

Unique Precursor for Fused Pyridopyrazines

Procurement of 4,6,7-trimethylpteridine is justified for synthetic chemistry labs aiming to build libraries of novel, complex heterocycles. As demonstrated by Albert and Mizuno [1], its reaction with malononitrile yields a specific 2,3,8-trimethyl-6-amino-pyrido[2,3-b]pyrazine-7-carbonitrile that cannot be accessed from simpler methylpteridines like 4-methylpteridine. This unique reactivity makes it a non-substitutable building block for medicinal chemistry programs targeting novel chemical space.

Structural Biology Tool for PTR1 Inhibitor Design

The compound's close structural analog, a 6,7,7-trimethyl-7,8-dihydropteridine-2,4-diamine, has been successfully co-crystallized with *T. brucei* PTR1, providing a 1.95 Å resolution structure [1]. This validates the trimethylpteridine core as a viable scaffold for engaging this anti-parasitic drug target. Researchers focused on structure-based drug design for trypanosomiasis should prioritize 4,6,7-trimethylpteridine as a starting point for further functionalization, leveraging the available structural data for its class.

Chemically Stable Scaffold for Enzyme Probe Development

While direct enzyme inhibition data for 4,6,7-trimethylpteridine is limited, studies on a closely related 6,6,8-trimethylpterin indicate that trimethylated pteridines can exhibit dramatically enhanced stability compared to natural pterins, with a half-life of 33 hours at pH 7.6 [1]. This class-level evidence supports the procurement of 4,6,7-trimethylpteridine as a robust, non-labile scaffold for designing chemical probes or inhibitors targeting enzymes in folate and pterin metabolism, where natural cofactors are often unstable.

Fluorescent Standard for HPLC and Spectrofluorometry

Oxidized pteridines are inherently fluorescent, and 4,6,7-trimethylpteridine, as a fully aromatic alkylpteridine, is expected to exhibit strong fluorescence suitable for detection. Studies on urinary pteridines have established robust spectrofluorometric methods for quantifying oxidized pteridines, highlighting their utility as analytical tools [1]. This makes the compound suitable for use as a calibration standard or reference material in the development of HPLC-fluorescence or CE-LIF methods for pteridine analysis, where its unique retention time and spectral properties provide a differentiated signal from common biomarkers like neopterin and biopterin.

Application

Selection Property

Validation Focus

Fused Pyridopyrazine Synthesis

Distinct cycloaddition reactivity

Regiochemical outcome validation

PTR1 Structure-Based Design

Trimethylpteridine scaffold engagement

Co-crystal and SAR analysis

Enzyme Probe Development

Chemical stability profile

Metabolic stability assay

Fluorescent Analytical Standard

Characteristic fluorescence emission

Retention time and spectral validation

• [1] Wakabayashi I, Nakanishi M, Ohki M, Suehiro A, Uchida K. A simple and useful method for evaluation of oxidative stress in vivo by spectrofluorometric estimation of urinary pteridines. Sci Rep. 2020;10:11223. View Source